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Compound of Interest

Compound Name: 1-Allylpyrrolidine

CAS No.: 24420-11-9

Cat. No.: B14054237

Get Quote

Understanding the molecular behavior of 1-Allylpyrrolidine is critical for designing effective

safety protocols.

Flammability (H226): The presence of the allyl group and the hydrocarbon backbone renders

this compound volatile and flammable. It readily forms explosive mixtures with air at elevated

temperatures ([1]).

Toxicity & Corrosivity (H301, H312, H315, H318): As a tertiary amine, the nitrogen atom

possesses an unshared electron pair, making the molecule highly nucleophilic and basic.

Upon contact with biological tissues (skin, ocular mucosa), it rapidly abstracts protons from

water, generating localized hydroxide ions that cause severe chemical burns and protein

denaturation. Systemic absorption via ingestion or dermal contact leads to acute toxicity

([1]).

Quantitative Data Summary
The following table summarizes the critical physicochemical and hazard data required for risk

assessment:
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Property / Hazard Value / Classification
Causality / Operational
Impact

Chemical Formula C7H13N

High carbon/nitrogen ratio

requires complete combustion

during disposal.

Molecular Weight 111.18 g/mol

Low molecular weight

contributes to higher volatility

and vapor pressure.

CAS Registry Number 24420-11-9
Unique identifier for tracking

and waste manifesting.

GHS Hazard Codes
H226, H301, H312, H315,

H318

Dictates the need for

flammable storage, strict PPE,

and segregated waste

streams.

Reactivity Profile Basic, Nucleophilic

Exothermic reaction with acids;

incompatible with strong

oxidizing agents.

Operational Handling Protocols
To mitigate the risks associated with its volatility and basicity, adhere to the following self-

validating workflow during experimental use:

Step 1: Engineering Controls Setup: Conduct all transfers and reactions involving 1-
Allylpyrrolidine inside a certified chemical fume hood with a minimum face velocity of 100

fpm.

Validation: Verify the fume hood monitor displays adequate airflow (green indicator) before

unsealing the chemical container.

Step 2: PPE Selection: Wear heavy-duty butyl rubber or nitrile gloves, a flame-resistant lab

coat, and tightly sealed chemical splash goggles.
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Causality: Standard latex gloves offer poor resistance to organic amines and will rapidly

degrade, leading to dermal exposure.

Step 3: Inert Atmosphere Handling: For highly sensitive or large-scale reactions, purge the

reaction vessel with inert gas (Nitrogen or Argon) to displace oxygen.

Causality: Minimizes the risk of ignition of flammable vapors and prevents unwanted

oxidation of the amine.

Step-by-Step Disposal Procedures
1-Allylpyrrolidine must be treated as a highly hazardous, flammable, and toxic waste stream.

Never dispose of organic amines down the drain.

Step 1: Waste Segregation (Critical)

Separate 1-Allylpyrrolidine waste from strong acids, heavy metals, and oxidizing agents.

Causality: Mixing concentrated amines with acids results in rapid, highly exothermic salt

formation (pyrrolidinium salts), which can cause solvent boiling, pressure buildup, and

container rupture.

Step 2: Primary Containment

Collect the waste in a high-density polyethylene (HDPE) or glass carboy. Avoid metal

containers.

Causality: The basic nature of the amine can slowly corrode certain metal alloys over time,

compromising container integrity.

Step 3: Categorization

If mixed with halogenated solvents (e.g., Dichloromethane, Chloroform), designate as

Halogenated Flammable Waste.

If mixed only with non-halogenated solvents (e.g., Ethanol, Hexane), designate as Non-

Halogenated Flammable Waste.
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Validation: Visually inspect the waste carboy for phase separation. If phase separation

occurs, ensure the container is explicitly rated for mixed-phase organic waste.

Step 4: Labeling and Storage

Affix a GHS-compliant hazardous waste label detailing the exact volume percentage of 1-
Allylpyrrolidine. Store the sealed carboy in a secondary containment tray within a

grounded, ventilated flammable storage cabinet.

Step 5: Final Disposal (Incineration)

Transfer the waste to a licensed hazardous waste management facility for high-

temperature incineration, as mandated by standard laboratory safety frameworks ([2]).

Causality: High-temperature incineration (>1000°C) is required to completely cleave the C-

N bonds, converting the toxic amine into harmless nitrogen gas (N₂), carbon dioxide, and

water vapor, preventing environmental contamination.

Spill Response Workflow
In the event of a localized spill inside the laboratory:

Evacuate & Ventilate: Immediately alert personnel, evacuate the immediate area, and ensure

the fume hood or room ventilation is operating at maximum capacity.

Eliminate Ignition Sources: Turn off all hot plates, stirrers, and nearby electrical equipment.

Containment: Don appropriate PPE (including a respirator if outside a fume hood). Surround

the spill with an inert, non-combustible absorbent material such as dry sand, vermiculite, or a

commercial spill kit pad.

Causality: Never use combustible absorbents like sawdust or paper towels, as the

flammable amine vapors can turn these materials into severe fire hazards.

Neutralization & Collection: Carefully sweep the absorbed mixture using non-sparking tools

into a chemical-resistant, sealable container. Label as "Hazardous Spill Debris - Flammable

Amine."
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Decontamination: Wash the spill surface with a mild, dilute acidic solution (e.g., 5% acetic

acid) to neutralize residual basic amine, followed by a thorough water rinse.

Validation: Test the final rinse water on the surface with pH paper to confirm a neutral pH

(6.5-7.5), verifying complete decontamination.

Waste Segregation and Disposal Workflow Diagram
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Workflow for the safe segregation and incineration of 1-Allylpyrrolidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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